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Compound of Interest

Compound Name: Cy5-PEG6-NHS ester

Cat. No.: B606856 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-Hydroxysuccinimide (NHS) esters are widely utilized reagents for the covalent modification of

primary amines on biomolecules such as proteins, peptides, and oligonucleotides. This

process, known as bioconjugation, is fundamental in various life science applications, including

fluorescence microscopy, flow cytometry, and in vivo imaging. Cy5-PEG6-NHS ester is a

fluorescent labeling reagent comprising a cyanine 5 (Cy5) dye, a six-unit polyethylene glycol

(PEG) spacer, and an amine-reactive NHS ester group. The Cy5 dye provides a strong

fluorescent signal in the far-red spectrum (excitation/emission maxima ~649/667 nm),

minimizing background autofluorescence from biological samples.[1][2][3][4] The hydrophilic

PEG spacer enhances the solubility of the molecule in aqueous environments and can reduce

non-specific binding of the labeled biomolecule.[1]

This document provides detailed protocols for the preparation of Cy5-PEG6-NHS ester stock

solutions, essential for successful and reproducible bioconjugation experiments.

Data Presentation: Properties and Storage of Cy5-PEG6-
NHS Ester
The following tables summarize the key quantitative data for the handling and preparation of

Cy5-PEG6-NHS ester stock solutions.
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Table 1: Physical and Chemical Properties

Property Value Source

Molecular Weight ~951.58 g/mol

Excitation Maximum (λex) ~649 nm

Emission Maximum (λem) ~667 nm

Appearance Brown to dark brown solid

Reactive Group
N-Hydroxysuccinimide (NHS)

Ester

Reactivity Primary amines (-NH₂)

Table 2: Recommended Solvents for Stock Solution Preparation

Solvent Concentration Notes Source

Anhydrous Dimethyl

Sulfoxide (DMSO)

1-10 mg/mL or ~10

mM

Preferred solvent. Use

high-purity, anhydrous

grade to prevent

hydrolysis.

Hygroscopic nature of

DMSO can impact

solubility, so use

newly opened solvent.

Anhydrous

Dimethylformamide

(DMF)

1-10 mg/mL

Must be high-quality

and free of

dimethylamine, which

can react with the

NHS ester.

Table 3: Storage and Stability
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Form
Storage
Temperature

Duration Notes Source

Solid -20°C Up to 12 months

Store in a

desiccated

environment,

protected from

light.

Stock Solution in

Anhydrous

DMSO/DMF

-20°C 1-2 months

Aliquot to avoid

repeated freeze-

thaw cycles.

Keep sealed to

prevent moisture

contamination.

-80°C Up to 6 months

Recommended

for longer-term

storage.

Aqueous

Solution

Not

Recommended

for Storage

Use Immediately

NHS esters are

highly

susceptible to

hydrolysis in

aqueous

solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Cy5-PEG6-NHS Ester
Stock Solution in Anhydrous DMSO
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

bioconjugation reactions.

Materials:

Cy5-PEG6-NHS ester (solid)
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Procedure:

Equilibration of Reagents: Before opening, allow the vial of solid Cy5-PEG6-NHS ester to
equilibrate to room temperature for at least 15-20 minutes. This is a critical step to prevent

condensation of atmospheric moisture onto the reagent, which can lead to hydrolysis.

Calculation of Required Solvent Volume:

Determine the mass of the Cy5-PEG6-NHS ester provided by the manufacturer (e.g., 1

mg).

Use the molecular weight (~951.58 g/mol ) to calculate the volume of anhydrous DMSO

needed for a 10 mM solution.

Calculation Example for 1 mg of Cy5-PEG6-NHS ester:

Moles = Mass (g) / Molecular Weight ( g/mol ) = 0.001 g / 951.58 g/mol ≈ 1.05 x 10⁻⁶

mol

Volume (L) = Moles (mol) / Concentration (mol/L) = 1.05 x 10⁻⁶ mol / 0.010 mol/L = 1.05

x 10⁻⁴ L

Volume (µL) = 1.05 x 10⁻⁴ L * 10⁶ µL/L ≈ 105 µL

Dissolution:

Carefully open the vial of Cy5-PEG6-NHS ester.

Using a calibrated pipette, add the calculated volume (e.g., 105 µL) of anhydrous DMSO

to the vial.
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Cap the vial and vortex thoroughly until all the solid is completely dissolved. The solution

should be clear and intensely colored.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the reagent, it is recommended

to aliquot the stock solution into single-use volumes (e.g., 5-10 µL) in low-protein-binding

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (1-2 months) or at -80°C for longer-term

storage (up to 6 months), protected from light.

Visualizations
Workflow for Stock Solution Preparation
The following diagram illustrates the key steps and considerations for preparing a stable Cy5-
PEG6-NHS ester stock solution.
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Preparation

Storage

Critical Precautions

Start: Solid Cy5-PEG6-NHS Ester

Equilibrate vial to room temperature

Add anhydrous DMSO/DMF

Avoid Moisture

Vortex to dissolve

Use Anhydrous, Amine-Free Solvents

Aliquot into single-use tubes

Store at -20°C or -80°C, desiccated, dark Avoid Freeze-Thaw Cycles

end

Ready for Bioconjugation

Click to download full resolution via product page

Caption: Workflow for preparing Cy5-PEG6-NHS ester stock solution.
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Reaction of Cy5-PEG6-NHS Ester with a Primary Amine
This diagram illustrates the fundamental chemical reaction between the NHS ester functional

group and a primary amine on a biomolecule, resulting in a stable amide bond.

Reaction Conditions

Cy5-PEG6-NHS Ester

Aqueous Buffer
pH 8.3 - 8.5

Cy5-PEG6-Biomolecule
(Stable Amide Bond)

N-Hydroxysuccinimide (NHS)
(Byproduct)

Biomolecule-NH₂

(e.g., Protein)

Amine-Free Buffer
(e.g., PBS, Bicarbonate)

Click to download full resolution via product page

Caption: Reaction of Cy5-PEG6-NHS ester with a primary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606856#preparation-of-cy5-peg6-nhs-ester-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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